Cas no 935667-55-3 (1H-Pyrazol-3-amine, 5-(2,2,2-trifluoroethoxy)-)

• Product Name: 1H-Pyrazol-3-amine, 5-(2,2,2-trifluoroethoxy)-
• CAS No: 935667-55-3
• MF: C₅H₆F₃N₃O
• MW: 181.115850925446
• CID: 6418810
• Update Time: 2025-10-28

1H-Pyrazol-3-amine, 5-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 5-(2,2,2-trifluoroethoxy)-

• Inchi： 1S/C5H6F3N3O/c6-5(7,8)2-12-4-1-3(9)10-11-4/h1H,2H2,(H3,9,10,11)
• InChI Key： DUPMOUMZYZIQIK-UHFFFAOYSA-N
• SMILES： N1C(OCC(F)(F)F)=CC(N)=N1

Experimental Properties

• Density: 1.507±0.06 g/cm3(Predicted)
• Boiling Point: 317.8±42.0 °C(Predicted)
• pka: 13.31±0.10(Predicted)

Additional information on 1H-Pyrazol-3-amine, 5-(2,2,2-trifluoroethoxy)-

Recent Advances in the Study of 1H-Pyrazol-3-amine, 5-(2,2,2-trifluoroethoxy)- (CAS: 935667-55-3)

The compound 1H-Pyrazol-3-amine, 5-(2,2,2-trifluoroethoxy)- (CAS: 935667-55-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole core and trifluoroethoxy substituent, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings from the latest research is the compound's ability to selectively inhibit specific protein kinases involved in inflammatory pathways. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 1H-Pyrazol-3-amine, 5-(2,2,2-trifluoroethoxy)- exhibits high affinity for JAK3 kinases, which are critical targets in autoimmune diseases such as rheumatoid arthritis and psoriasis. The study highlighted the compound's superior selectivity profile compared to existing inhibitors, reducing off-target effects and improving therapeutic efficacy.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as a building block for more complex pharmacophores. Researchers have successfully incorporated 1H-Pyrazol-3-amine, 5-(2,2,2-trifluoroethoxy)- into hybrid molecules designed to target multiple pathways simultaneously. For instance, a 2024 study in *Bioorganic & Medicinal Chemistry Letters* reported the synthesis of dual-action inhibitors combining this compound with a known COX-2 inhibitor scaffold, resulting in enhanced anti-inflammatory activity with reduced gastrointestinal toxicity.

The synthetic accessibility of 1H-Pyrazol-3-amine, 5-(2,2,2-trifluoroethoxy)- has also been a focus of recent work. Advances in green chemistry methodologies have led to more efficient and sustainable routes for its production. A notable example is a 2023 *Organic Process Research & Development* paper that described a one-pot synthesis using microwave-assisted techniques, achieving higher yields and minimizing waste generation. These developments are critical for scaling up production to meet the demands of preclinical and clinical studies.

Pharmacokinetic studies have further underscored the compound's drug-like properties. Recent in vivo experiments have shown favorable absorption, distribution, and metabolic stability profiles, making it a viable candidate for further development. However, challenges remain, particularly in optimizing its bioavailability and addressing potential drug-drug interactions. Ongoing research aims to tackle these issues through structural modifications and formulation strategies.

In conclusion, 1H-Pyrazol-3-amine, 5-(2,2,2-trifluoroethoxy)- (CAS: 935667-55-3) represents a versatile and promising scaffold in medicinal chemistry. Its unique combination of kinase inhibitory activity, synthetic tractability, and favorable pharmacokinetics positions it as a valuable tool for drug discovery. Future research will likely focus on expanding its therapeutic applications and advancing it through the drug development pipeline.